Cas no 101339-92-8 (2,5,8-Undecatrien-1-ol, (E,E,E)-)

2,5,8-Undecatrien-1-ol, (E,E,E)- structure
101339-92-8 structure
Product Name:2,5,8-Undecatrien-1-ol, (E,E,E)-
CAS No:101339-92-8
MF:C11H18O
MW:166.260023593903
CID:1131676
Update Time:2024-07-27

2,5,8-Undecatrien-1-ol, (E,E,E)- Chemical and Physical Properties

Names and Identifiers

    • 2,5,8-Undecatrien-1-ol, (E,E,E)-
    • undeca-2,5,8-trien-1-ol
    • 2,5,8-Undecatrien-1-ol, (E,E,E)- (9CI)
    • Inchi: 1S/C11H18O/c1-2-3-4-5-6-7-8-9-10-11-12/h3-4,6-7,9-10,12H,2,5,8,11H2,1H3/b4-3+,7-6+,10-9+
    • InChI Key: GQHVUIIYRRZKCN-IUQGRGSQSA-N
    • SMILES: C(O)/C=C/C/C=C/C/C=C/CC

Computed Properties

  • Exact Mass: 166.135765g/mol
  • Monoisotopic Mass: 166.135765g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 3
  • Molecular Weight: 166.26g/mol
  • XLogP3: 2.7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.882±0.06 g/cm3(Predicted)
  • Boiling Point: 258.7±19.0 °C(Predicted)
  • pka: 14.33±0.10(Predicted)
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